![molecular formula C6H14ClNO2 B6221947 3,3-dimethoxy-1-methylazetidine hydrochloride CAS No. 2758000-19-8](/img/no-structure.png)
3,3-dimethoxy-1-methylazetidine hydrochloride
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Overview
Description
3,3-Dimethoxy-1-methylazetidine hydrochloride (DMMAH) is a synthetic compound that has been used in scientific research for a variety of applications. DMMAH is a derivative of azetidine, a four-membered ring containing an oxygen atom, a nitrogen atom, and two methyl groups. It is a colorless, crystalline solid that is soluble in water and other organic solvents. DMMAH is a versatile compound that can be used in a variety of laboratory experiments, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
3,3-dimethoxy-1-methylazetidine hydrochloride has been used in a variety of scientific research applications. It has been studied for its biochemical and physiological effects, and has been used as a model compound for the study of enzyme kinetics. This compound has also been used as a substrate for the study of the metabolism of azetidine-containing compounds. Additionally, this compound has been used in the synthesis of other azetidine-containing compounds and derivatives.
Mechanism of Action
3,3-dimethoxy-1-methylazetidine hydrochloride has been studied for its biochemical and physiological effects. It is believed to act as an agonist at the 5-HT2A receptor, which is a serotonin receptor located in the brain. This compound has also been shown to interact with the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. Additionally, this compound has been shown to interact with the GABA receptor, which is involved in the regulation of neurotransmission in the brain.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to have a stimulatory effect on the central nervous system, and has been shown to increase the release of serotonin and dopamine in the brain. This compound has also been shown to have an antidepressant-like effect, which may be due to its ability to interact with the 5-HT2A receptor. Additionally, this compound has been shown to have an anxiolytic effect, which may be due to its interaction with the GABA receptor.
Advantages and Limitations for Lab Experiments
3,3-dimethoxy-1-methylazetidine hydrochloride has several advantages and limitations for laboratory experiments. One of the main advantages of using this compound is that it is a relatively simple and efficient compound to synthesize. Additionally, this compound is a versatile compound that can be used in a variety of laboratory experiments. However, one of the main limitations of using this compound is that it is not always easy to obtain in large quantities. Additionally, this compound can be toxic if ingested, so it should be handled with caution in laboratory experiments.
Future Directions
There are several potential future directions for research involving 3,3-dimethoxy-1-methylazetidine hydrochloride. One potential area of research is the study of the pharmacokinetics and pharmacodynamics of this compound. Additionally, further research could be conducted to investigate the potential therapeutic applications of this compound, such as its use as an antidepressant or anxiolytic. Additionally, further research could be conducted to investigate the potential interactions between this compound and other drugs or compounds. Finally, further research could be conducted to investigate the potential biochemical and physiological effects of this compound.
Synthesis Methods
3,3-dimethoxy-1-methylazetidine hydrochloride can be synthesized in a two-step process. The first step involves the reaction of 3-methylazetidine with dimethyl sulfate in an acidic medium. This reaction produces 3,3-dimethoxy-1-methylazetidine. The second step involves the reaction of the product with hydrochloric acid to form this compound hydrochloride. This two-step procedure is simple and efficient, and produces a high yield of the desired product.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-dimethoxy-1-methylazetidine hydrochloride involves the reaction of 3,3-dimethoxypropionitrile with methylamine followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "3,3-dimethoxypropionitrile", "methylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3,3-dimethoxypropionitrile is reacted with excess methylamine in ethanol at reflux temperature for 24 hours.", "Step 2: The resulting imine intermediate is reduced with sodium borohydride in methanol at room temperature for 2 hours.", "Step 3: The resulting amine intermediate is quaternized with hydrochloric acid in ethanol at reflux temperature for 4 hours to yield 3,3-dimethoxy-1-methylazetidine hydrochloride." ] } | |
2758000-19-8 | |
Molecular Formula |
C6H14ClNO2 |
Molecular Weight |
167.6 |
Purity |
95 |
Origin of Product |
United States |
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